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Compound of Interest

Compound Name: Feigrisolide D

Cat. No.: B1245085

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and
characterization of Feigrisolide D, a 16-membered macrodiolide produced by the bacterium
Streptomyces griseus. This document details the experimental protocols for its extraction and
purification, summarizes its known biological activity, and presents its physicochemical
properties.

Introduction

Streptomyces griseus is a Gram-positive bacterium renowned for its ability to produce a wide
array of secondary metabolites with diverse biological activities.[1] One such class of
compounds is the feigrisolides, which were first reported in 2000. Among these, Feigrisolide D
has been identified as a medium inhibitor of the enzyme 3a-hydroxysteroid dehydrogenase
(30-HSD), suggesting its potential role in modulating steroid metabolism.[1] This guide serves
as a comprehensive resource for researchers interested in the isolation and study of
Feigrisolide D.

Physicochemical Properties of Feigrisolide D

Feigrisolide D is classified as a 16-membered macrodiolide.[1] Its fundamental properties are
summarized in the table below.
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Property Value Reference

Molecular Formula C22H3807 [2]

Molecular Weight 414.5 g/mol [2]
(3R,4R,7R,11S,12R,15R)-11-
hydroxy-4-((R)-1-

IUPAC Name hydroxypropyl)-3,12-dimethyl- [2]
1,9-dioxacyclohexadecane-
2,10-dione

Class Macrodiolide [1]

Experimental Protocols

The following sections outline the methodologies for the cultivation of Streptomyces griseus,

and the extraction, purification, and characterization of Feigrisolide D.

Cultivation of Streptomyces griseus

A standardized protocol for the cultivation of Streptomyces griseus is crucial for consistent

production of secondary metabolites.

Workflow for Streptomyces griseus Cultivation
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Caption: Workflow for the cultivation of Streptomyces griseus.

Protocol:

e Inoculum Preparation: A spore suspension of Streptomyces griseus is prepared from a

mature agar plate culture. This suspension is used to inoculate a seed culture medium.
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o Seed Culture: The seed culture is incubated for 2-3 days to allow for sufficient mycelial
growth.

e Production Fermentation: The seed culture is then transferred to a larger volume of
production medium.

 Incubation: The production culture is incubated under controlled conditions of temperature,
pH, and aeration for a period of 5-7 days to facilitate the biosynthesis of feigrisolides.

e Harvesting: After incubation, the culture broth is harvested. The mycelium and supernatant
are separated by centrifugation.

Extraction and Purification of Feigrisolide D

The feigrisolides are extracted from the culture and purified using chromatographic techniques.

Workflow for Feigrisolide D Isolation
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Caption: Generalized workflow for the isolation of Feigrisolide D.

Protocol:

o Extraction: The harvested culture broth (both mycelium and supernatant) is extracted with an
organic solvent such as ethyl acetate to partition the feigrisolides into the organic phase.
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o Concentration: The organic extract is concentrated under reduced pressure to yield a crude
extract.

o Chromatography: The crude extract is subjected to a series of chromatographic steps for
purification. This typically involves:

o Silica Gel Column Chromatography: The crude extract is first fractionated on a silica gel
column using a gradient of solvents with increasing polarity.

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Feigrisolide D are further purified by preparative reversed-phase HPLC to yield the pure
compound.

Structure Elucidation

The structure of Feigrisolide D was determined using a combination of spectroscopic

techniques.
Spectroscopic Data Details
1H NMR Data not available in the searched resources.
13C NMR Data not available in the searched resources.
High-Resolution Mass Spectrometry (HR-MS) Data not available in the searched resources.

Biological Activity: Inhibition of 3a-Hydroxysteroid
Dehydrogenase

Feigrisolide D has been identified as a medium inhibitor of 3a-hydroxysteroid dehydrogenase
(3a0-HSD).[1] This enzyme is involved in the metabolism of steroid hormones.

Simplified Pathway of 3a-HSD Action and Inhibition
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Caption: Inhibition of 3a-HSD by Feigrisolide D.

3a-Hydroxysteroid Dehydrogenase Inhibition Assay

The inhibitory activity of Feigrisolide D against 3a-HSD can be determined using a
spectrophotometric assay.

Protocol:

o Reaction Mixture: A reaction mixture is prepared containing the enzyme (3a-HSD), a
substrate (e.g., androsterone), and the cofactor NAD* in a suitable buffer.

e Initiation: The reaction is initiated by the addition of the substrate.

e Monitoring: The rate of the reaction is monitored by measuring the increase in absorbance at
340 nm, which corresponds to the formation of NADH.

« Inhibition Study: To determine the inhibitory effect of Feigrisolide D, the assay is performed
in the presence of varying concentrations of the compound. The ICso value, which is the
concentration of the inhibitor required to reduce the enzyme activity by 50%, is then
calculated.

Conclusion

Feigrisolide D represents an interesting natural product from Streptomyces griseus with the
potential for further investigation, particularly concerning its role as an inhibitor of 3a-
hydroxysteroid dehydrogenase. The protocols and data presented in this guide provide a
foundation for researchers to further explore the chemistry and biology of this macrodiolide.
Future studies could focus on elucidating its precise mechanism of enzyme inhibition, exploring
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its effects on steroid-regulated signaling pathways, and evaluating its potential as a lead
compound in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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